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Cat. No.: B1675357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lucerastat is an orally bioavailable iminosugar that acts as a competitive inhibitor of

glucosylceramide synthase (GCS).[1][2] GCS is a key enzyme in the biosynthesis of most

glycosphingolipids (GSLs).[3] In certain lysosomal storage disorders, such as Fabry disease,

genetic defects in enzymes responsible for GSL degradation lead to the accumulation of

specific GSLs, causing cellular dysfunction.[2] Lucerastat, through substrate reduction therapy

(SRT), aims to reduce the rate of GSL synthesis, thereby alleviating the cellular lipid burden.[4]

This document provides detailed application notes and protocols for the use of Lucerastat in in

vitro fibroblast studies, with a focus on determining effective dosages for reducing

glycosphingolipid accumulation.

Mechanism of Action
Lucerastat inhibits glucosylceramide synthase, the enzyme that catalyzes the transfer of

glucose from UDP-glucose to ceramide, the first step in the synthesis of glucosylceramides and

downstream complex glycosphingolipids, including globotriaosylceramide (Gb3). In Fabry

disease, a deficiency of the enzyme α-galactosidase A leads to the accumulation of Gb3. By

inhibiting GCS, Lucerastat reduces the production of the precursor glucosylceramide, thereby

limiting the synthesis and subsequent accumulation of Gb3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1675357?utm_src=pdf-custom-synthesis
https://www.researchgate.net/profile/Marc-Iglarz/publication/313336270_Lucerastat_an_iminosugar_for_substrate_reduction_therapy_in_Fabry_disease_preclinical_evidence/links/5b33652fa6fdcc8506d17f7f/Lucerastat-an-iminosugar-for-substrate-reduction-therapy-in-Fabry-disease-preclinical-evidence.pdf
https://www.protocols.io/view/lysotracker-and-mitotracker-staining-5qpvow6y7l4o/v1
https://tools.thermofisher.com/content/sfs/manuals/mp07525.pdf
https://www.aatbio.com/resources/application-notes/lysotracker
https://www.benchchem.com/product/b1675357#lucerastat-dosage-for-in-vitro-fibroblast-studies
https://www.benchchem.com/product/b1675357#lucerastat-dosage-for-in-vitro-fibroblast-studies
https://www.benchchem.com/product/b1675357#lucerastat-dosage-for-in-vitro-fibroblast-studies
https://www.benchchem.com/product/b1675357#lucerastat-dosage-for-in-vitro-fibroblast-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1675357?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

